Cas no 2138164-69-7 (2-tert-butyl-5-fluoro-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 2-tert-butyl-5-fluoro-2,3-dihydro-1H-isoindol-1-one
• CAS No: 2138164-69-7
• MF: C₁₂H₁₄FNO
• MW: 207.24406671524
• CID: 6073424
• PubChem ID: 154957534
• Update Time: 2025-06-13

2-tert-butyl-5-fluoro-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-5-fluoro-2,3-dihydro-1H-isoindol-1-one
• EN300-790893
• SCHEMBL22151644
• 2138164-69-7

• Inchi： 1S/C12H14FNO/c1-12(2,3)14-7-8-6-9(13)4-5-10(8)11(14)15/h4-6H,7H2,1-3H3
• InChI Key： VTRAZNWRGHVGFH-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(N(CC=2C=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 207.105942232g/mol
• Monoisotopic Mass: 207.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-tert-butyl-5-fluoro-2,3-dihydro-1H-isoindol-1-one

Introduction to 2-tert-butyl-5-fluoro-2,3-dihydro-1H-isoindol-1-one (CAS No. 2138164-69-7)

2-tert-butyl-5-fluoro-2,3-dihydro-1H-isoindol-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic molecule, identified by the CAS number 2138164-69-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both tert-butyl and fluoro substituents imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The compound belongs to the class of dihydroisoindolones, which are known for their broad spectrum of biological activities. Specifically, the fluoro group at the 5-position enhances lipophilicity and metabolic stability, while the tert-butyl group provides steric hindrance, influencing both binding affinity and selectivity. These structural features make 2-tert-butyl-5-fluoro-2,3-dihydro-1H-isoindol-1-one a promising candidate for further exploration in the synthesis of small-molecule drugs.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the rigid structure of 2,3-dihydro-1H-isoindol-1-one core can effectively mimic natural product scaffolds, thereby increasing the likelihood of binding to specific protein receptors. Additionally, the electron-withdrawing nature of the fluoro substituent has been shown to modulate receptor activity, offering a strategic advantage in drug design.

In the context of medicinal chemistry, the synthesis of derivatives of 2-tert-butyl-5-fluoro-2,3-dihydro-1H-isoindol-1-one has been extensively studied. Researchers have employed various synthetic methodologies to introduce additional functional groups or modify existing ones, aiming to optimize pharmacokinetic profiles and therapeutic efficacy. For instance, modifications at the 2-position can enhance solubility while preserving bioactivity, whereas alterations at the 3-position may improve metabolic stability.

The role of fluoro atoms in pharmaceuticals is well-documented, with their ability to influence pharmacodynamics and pharmacokinetics significantly. In particular, fluorine substitution often leads to increased binding affinity and reduced susceptibility to enzymatic degradation. This property has been leveraged in the development of antiviral, anticancer, and anti-inflammatory agents. The incorporation of a fluoro group into 2-tert-butyl-5-fluoro-2,3-dihydro-1H-isoindol-1-one thus aligns with this trend, suggesting potential therapeutic benefits.

Moreover, the tert-butyl group serves as a crucial steric barrier, preventing unwanted interactions with non-target proteins. This feature is particularly important in reducing side effects associated with drug candidates. By carefully balancing electronic and steric effects through strategic substitution patterns, chemists can fine-tune the properties of 2-tert-butyl-5-fluoro-2,3-dihydro-1H-isoindol-1-one, making it an ideal building block for next-generation pharmaceuticals.

Current research in this area is focused on exploring novel synthetic routes that enhance yield and scalability while maintaining high purity standards. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly effective in constructing complex heterocyclic frameworks efficiently. These methods not only streamline synthesis but also allow for greater flexibility in modifying key structural motifs.

The biological activity of 2-tert-butyl-5-fluoro-2,3-dihydro-1H-isoiindolone has been preliminarily evaluated through in vitro assays targeting various disease-related pathways. Preliminary findings indicate promising interactions with enzymes involved in inflammation and cell proliferation. Further investigation is warranted to elucidate its mechanism of action and potential therapeutic applications fully.

In conclusion,2-tert-butyl--5-fluor-o--23-dihydr-o--H--isoo-indol--11-one (CAS No. 2138164--69--7) represents a compelling compound with significant pharmaceutical potential. Its unique structural features combined with recent advancements in synthetic methodologies position it as a valuable asset in drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic domains.